6-(2-(Trifluoromethyl)phenyl)picolinaldehyde

• IUPAC Name: 6-[2-(trifluoromethyl)phenyl]pyridine-2-carbaldehyde
• InChI: InChI=1S/C13H8F3NO/c14-13(15,16)11-6-2-1-5-10(11)12-7-3-4-9(8-18)17-12/h1-8H
• InChI Key: UQGRBLVDXGXUEM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C2=CC=CC(=N2)C=O)C(F)(F)F
• Molecular Formula: C13H8F3NO
• Molecular Weight: 251.20 g/mol

Description

6-(2-(Trifluoromethyl)phenyl)picolinaldehyde is a chemical compound with the molecular formula C13H8F3NO. It is used in laboratory chemicals and the manufacture of chemical compounds.

Molecular Structure Analysis

The molecular weight of this compound is 251.20 g/mol. The exact structure is not provided in the search results.

Safety and Hazards

6-(2-(Trifluoromethyl)phenyl)picolinaldehyde is used in laboratory chemicals and the manufacture of chemical compounds. It is recommended to use personal protective equipment, avoid dust formation, and avoid breathing vapours, mist, or gas when handling this compound. It is also advised to avoid getting the compound in eyes, on skin, or on clothing, and to avoid ingestion and inhalation.

Synthesis routes and methods I

Procedure details

6-(2-(trifluoromethyl)phenyl)picolinaldehyde was prepared using the general boronic acid coupling procedure for 6-bromopicolinaldehyde and (2-(trifluoromethyl)phenyl)boronic acid (43.5 mg, 135.1 mg theoretical, 32.2%). LC-MS m/z 252.2 (M+1).

Synthesis routes and methods II

Procedure details

0.6 g of 6-(2-trifluoromethylphenyl)-2-methylpyridine was dissolved in 50 ml of 1,4-dioxane, 0.43 g of selenium dioxide (Aldrich, Gold Label) was added and the mixture was refluxed for 48 hours. A further 0.7 g, selenium dioxide and 50 ml dioxane were added and refluxing was continued for a further 48 hours. The solids were removed by filtration and the dioxane evaporated to afford crude 6-(2-trifluoromethylphenyl)-2-pyridinecarboxaldehyde.